molecular formula C10H9ClN2O3 B8591665 7-Chloro-1-(2-hydroxyethyl)quinazoline-2,4(1H,3H)-dione CAS No. 192719-22-5

7-Chloro-1-(2-hydroxyethyl)quinazoline-2,4(1H,3H)-dione

Cat. No.: B8591665
CAS No.: 192719-22-5
M. Wt: 240.64 g/mol
InChI Key: JCOKCKOLBFBRKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-1-(2-hydroxyethyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C10H9ClN2O3 and its molecular weight is 240.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

192719-22-5

Molecular Formula

C10H9ClN2O3

Molecular Weight

240.64 g/mol

IUPAC Name

7-chloro-1-(2-hydroxyethyl)quinazoline-2,4-dione

InChI

InChI=1S/C10H9ClN2O3/c11-6-1-2-7-8(5-6)13(3-4-14)10(16)12-9(7)15/h1-2,5,14H,3-4H2,(H,12,15,16)

InChI Key

JCOKCKOLBFBRKE-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Cl)N(C(=O)NC2=O)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2-(2-hydroxyethylamino)-4-chlorobenzoic acid (5.0 g) in water (50 ml) was added lithium hydroxide (1.0 g), was further added sodium cyanate (1.05 g) with maintaining the temperature at about 40° C. The resulting solution was reacted for 2 hours, adjusting the pH 6.0-7.0 with concentrated hydrochloric acid. Then, to the reaction solution was added lithium hydroxide (1.3 g), was further added sodium cyanate (2.1 g) at the same temperature, the resulting solution was reacted for one hour. Then, the reaction mixture was reacted for further 4 hours with adjusting the pH in the same manner as above. After the reaction, to the reaction solution was added lithium hydroxide (1.7 g) and was reacted for further 3 hours. Concentrated hydrochloric acid (5 ml) was added to this reaction solution, the resulting crystal was collected by filtration to give 4.69 g of 1-(2-hydroxyethyl)-7-chloro-2,4(1H, 3H)-quinazolinedione (yield, 84.1%).
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Name
sodium cyanate
Quantity
1.05 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
1.3 g
Type
reactant
Reaction Step Five
Name
sodium cyanate
Quantity
2.1 g
Type
reactant
Reaction Step Six
Quantity
1.7 g
Type
reactant
Reaction Step Seven
Quantity
5 mL
Type
reactant
Reaction Step Eight

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